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Compound of Interest

Compound Name: Z-D-Asp(OtBu)-OH

Cat. No.: B612898

This guide provides essential physicochemical data for Z-D-Asp(OtBu)-OH, a key derivative of
aspartic acid utilized in peptide synthesis and drug development. The information is tailored for
researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties

Z-D-Asp(OtBu)-OH, also known as N-Cbz-D-aspartic acid 4-(tert-butyl) ester, is a protected
amino acid derivative. Its chemical properties are fundamental for its application in synthetic
organic chemistry. The compound is available in both anhydrous and hydrated forms, which
affects its molecular weight.

Below is a summary of the key quantitative data for Z-D-Asp(OtBu)-OH.

Property Anhydrous Form Hydrated Form
Molecular Formula C16H21NO6[1] C16H21NO6-H20[2][3]
Molecular Weight 323.34 g/mol [1][4] 341.3 g/mol

CAS Number 5545-52-8 71449-08-6

Experimental Protocols and Methodologies

The determination of the molecular weight and formula of Z-D-Asp(OtBu)-OH is achieved
through standard analytical techniques. These methods include:
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» Mass Spectrometry: To determine the exact mass and confirm the molecular weight.

o Elemental Analysis: To determine the percentage composition of elements (C, H, N, O) and
empirically derive the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and
confirm the presence of functional groups.

Detailed experimental protocols for these techniques are widely established and can be found
in standard organic chemistry laboratory manuals.

Visualization of Relationships

As the core of this technical guide is focused on the fundamental physicochemical properties of
a single molecule, Z-D-Asp(OtBu)-OH, there are no signaling pathways, complex experimental
workflows, or logical relationships to be diagrammatically represented. The data is best
summarized in the tabular format provided above for clarity and direct comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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